Cas no 2411258-28-9 (1-(Oxirane-2-carbonyl)-2-phenylpiperidine)

• Product Name: 1-(Oxirane-2-carbonyl)-2-phenylpiperidine
• CAS No: 2411258-28-9
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5771186
• PubChem ID: 154880101
• Update Time: 2025-07-15

1-(Oxirane-2-carbonyl)-2-phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• Oxiran-2-yl-(2-phenylpiperidin-1-yl)methanone
• EN300-7560992
• Z3687613677
• 2411258-28-9
• 1-(oxirane-2-carbonyl)-2-phenylpiperidine
• 1-(Oxirane-2-carbonyl)-2-phenylpiperidine

• Inchi： 1S/C14H17NO2/c16-14(13-10-17-13)15-9-5-4-8-12(15)11-6-2-1-3-7-11/h1-3,6-7,12-13H,4-5,8-10H2
• InChI Key： FNTZHKWVDYBCGY-UHFFFAOYSA-N
• SMILES： O1CC1C(N1CCCCC1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.8Ų

Additional information on 1-(Oxirane-2-carbonyl)-2-phenylpiperidine

Professional Introduction to Compound with CAS No. 2411258-28-9 and Product Name: 1-(Oxirane-2-carbonyl)-2-phenylpiperidine

The compound identified by the CAS number 2411258-28-9 and the product name 1-(Oxirane-2-carbonyl)-2-phenylpiperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial drug development. The structure of this molecule, featuring a piperidine ring fused with a phenyl group and an oxirane (epoxide) moiety, suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

In recent years, the exploration of heterocyclic compounds has gained substantial momentum due to their diverse pharmacological properties. The piperidine scaffold, in particular, is well-documented for its role in the development of various drugs, including antipsychotics, antihistamines, and cardiovascular medications. The introduction of an oxirane group at the 2-position of the piperidine ring introduces a reactive site that can participate in further chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

The 1-(Oxirane-2-carbonyl)-2-phenylpiperidine compound has been studied for its potential applications in medicinal chemistry. The presence of the oxirane ring makes it a valuable intermediate for the synthesis of more complex molecules, including those designed to interact with enzymes or receptors in biological systems. Researchers have been particularly interested in its ability to undergo ring-opening reactions, which can be leveraged to form stable covalent bonds with biological targets. This property is especially relevant in the context of drug discovery, where covalent inhibitors are gaining attention for their improved binding affinity and duration of action.

Recent studies have highlighted the compound's relevance in the development of novel therapeutic agents. For instance, researchers have explored its potential as a precursor for small-molecule drugs targeting neurological disorders. The combination of the phenyl group and the oxirane moiety is thought to enhance interactions with specific proteins involved in neurotransmitter signaling pathways. Preliminary findings suggest that derivatives of this compound may exhibit properties suitable for treating conditions such as depression, anxiety, and cognitive impairments.

The synthesis of 1-(Oxirane-2-carbonyl)-2-phenylpiperidine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the oxirane group necessitates careful handling to prevent unwanted side reactions, such as polymerization or decomposition. Advanced synthetic techniques, including catalytic hydrogenation and regioselective functionalization, have been employed to achieve high yields and purity levels. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements for further biological evaluation.

In terms of biological activity, the compound has been evaluated in various in vitro assays to assess its interaction with potential targets. Initial screening experiments have shown promising results, particularly in assays designed to measure binding affinity to certain enzymes and receptors. The phenyl-piperidine core is known to exhibit favorable pharmacokinetic properties, including good solubility and metabolic stability, which are essential for drug candidates intended for clinical use.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have been utilized to predict how 1-(Oxirane-2-carbonyl)-2-phenylpiperidine interacts with biological targets at the atomic level. These simulations have provided valuable insights into the compound's binding mode and have guided efforts to optimize its structure for improved efficacy. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and reduce the time required to bring new therapies to market.

Future research directions for this compound include exploring its potential as a lead molecule for drug development programs. Further structural modifications may be undertaken to enhance its pharmacological properties, such as improving selectivity or reducing toxicity. Additionally, studies are planned to investigate its behavior in vivo, using animal models to assess its safety and efficacy before moving on to human clinical trials.

The significance of compounds like 1-(Oxirane-2-carbonyl)-2-phenylpiperidine lies in their versatility as building blocks for more complex pharmaceuticals. The ability to modify their structure allows chemists to fine-tune their properties for specific therapeutic applications. As research continues to uncover new biological targets and mechanisms of disease, compounds like this one will remain at the forefront of drug discovery efforts.

In conclusion, the compound with CAS No. 2411258-28-9 and product name 1-(Oxirane-2-carbonyl)-2-phenylpiperidine represents a promising candidate for further development in pharmaceutical chemistry. Its unique structural features offer opportunities for designing novel therapeutic agents with potential applications across multiple disease areas. With ongoing research focused on optimizing its properties and evaluating its biological activity, this compound is poised to contribute significantly to advancements in medicine.